Cas no 2134618-53-2 (Quinazoline, 7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)-)
Quinazoline, 7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline, 7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)-
- 7-Bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline
- PS-19031
- CS-0529052
- 2134618-53-2
- DB-383991
- SCHEMBL24616033
- AT38609
-
- Inchi: 1S/C9HBrCl2F4N2/c10-4-3(9(14,15)16)1-2-6(5(4)13)17-8(12)18-7(2)11/h1H
- InChI Key: WWIVWNJCWQRAFT-UHFFFAOYSA-N
- SMILES: C1(F)C(Br)=C(C(F)(F)F)C=C2C(Cl)=NC(Cl)=NC=12
Computed Properties
- Exact Mass: 361.86363g/mol
- Monoisotopic Mass: 361.86363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 25.8Ų
Quinazoline, 7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1219225-100mg |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 100mg |
$380 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219225-250MG |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 250mg |
$640 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219225-500MG |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 500mg |
$905 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219225-1G |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 1g |
$1295 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219225-5G |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 5g |
$3885 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219225-100mg |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 100mg |
$380 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1219225-250mg |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 250mg |
$640 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1219225-5g |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 5g |
$3885 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1219225-500mg |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 500mg |
$905 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1219225-1g |
7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline |
2134618-53-2 | 97% | 1g |
$1295 | 2025-03-01 |
Quinazoline, 7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Quinazoline, 7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)-
Quinazoline, 7-Bromo-2,4-Dichloro-8-Fluoro-6-(Trifluoromethyl)
Quinazoline, a heterocyclic aromatic compound, has been a subject of extensive research in the fields of organic chemistry and pharmacology. The compound 7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)quinazoline (CAS No. 2134618-53-2) is a specific derivative of quinazoline that has garnered significant attention due to its unique chemical properties and potential applications in drug discovery.
The structure of this compound is characterized by the presence of multiple halogen substituents, including bromine at position 7, chlorine atoms at positions 2 and 4, fluorine at position 8, and a trifluoromethyl group at position 6. These substituents contribute to the compound's electronic and steric properties, making it a promising candidate for various biological assays. Recent studies have highlighted its potential as a lead compound in the development of anticancer agents due to its ability to inhibit specific kinase enzymes involved in tumor growth.
One of the most notable advancements in the study of this compound involves its role in targeted therapy. Researchers have explored its ability to modulate protein kinases, which are critical for cell signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this quinazoline derivative exhibits potent inhibitory activity against Aurora kinases, which are overexpressed in various cancers. This finding underscores its potential as a novel therapeutic agent for treating malignancies.
Beyond its pharmacological applications, the synthesis and characterization of this compound have also been optimized using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to achieve higher yields and purities, facilitating further investigations into its biological effects. Additionally, computational studies using molecular docking have provided insights into its binding interactions with target proteins, further enhancing our understanding of its mechanism of action.
In terms of chemical stability, this quinazoline derivative has shown remarkable resilience under various experimental conditions. Its ability to withstand harsh reaction conditions makes it suitable for incorporation into complex synthetic routes. Furthermore, recent green chemistry approaches have been applied to its synthesis, reducing environmental impact while maintaining product quality.
The global scientific community continues to explore the multifaceted applications of this compound. Collaborative efforts between academia and industry have led to the identification of new biological targets and improved synthetic strategies. As research progresses, it is anticipated that this quinazoline derivative will play an increasingly important role in advancing therapeutic interventions across diverse disease areas.
2134618-53-2 (Quinazoline, 7-bromo-2,4-dichloro-8-fluoro-6-(trifluoromethyl)-) Related Products
- 2248318-27-4(7-bromo-2,4-dichloro-6,8-difluoro-quinazoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)